Cas no 50505-66-3 ((αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride)
(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
- (2R)-1-(4-methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine,hydrochloride
- (αR)-4-Methoxy-α-met
- [R-(R*,R*)]-4-Methoxy-α-Methyl-N-(1-phenylethyl)-benzeneethanaMine Hydrochloride
- (2R)-1-(4-Methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine--hydrogen chloride (1/1)
- (R)-1-(4-methoxyphenyl)-N-((R)-1-phenylethyl)propan-2-amine hydrochloride
- AS-74037
- A-methyl-N-(1-phenylethyl)benzeneethanamine Hydrochloride
- D86739
- 50505-66-3
- ( alpha R)-4-Methoxy- alpha -methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
- (2R)-1-(4-methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine;hydrochloride
- [R-(R*,R*)]-4-Methoxy-alpha-Methyl-N-(1-phenylethyl)-benzeneethanaMine Hydrochloride
- AKOS037647538
- [(2R)-1-(4-METHOXYPHENYL)PROPAN-2-YL][(1R)-1-PHENYLETHYL]AMINE HYDROCHLORIDE
- DTXSID80558493
- (2R)-1-(4-methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine hydrochloride
- (alphaR)-4-Methoxy-alpha-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
- (?R)-4-Methoxy-?-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
- SCHEMBL2427692
- [R-(R*,R*)]-4-Methoxy-
- Benzeneethanamine, 4-methoxy-a-methyl-N-[(1R)-1-phenylethyl]-, hydrochloride (1:1), (aR)-; (2R)-1-(4-Methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine;hydrochloride; (2R)-1-(4-Methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine Hydrochloride
-
- MDL: MFCD28899091
- Inchi: 1S/C18H23NO.ClH/c1-14(13-16-9-11-18(20-3)12-10-16)19-15(2)17-7-5-4-6-8-17;/h4-12,14-15,19H,13H2,1-3H3;1H/t14-,15-;/m1./s1
- InChI Key: IJFKHKDCWLPHCF-CTHHTMFSSA-N
- SMILES: Cl.O(C)C1C=CC(=CC=1)C[C@@H](C)N[C@H](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 305.15500
- Monoisotopic Mass: 305.1546421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 5.16990
(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D771191-250mg |
[R-(R*,R*)]-4-Methoxy-Methyl-N-(1-phenylethyl)-benzeneethanaMine Hydrochloride |
50505-66-3 | 97% | 250mg |
$295 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1817678-100mg |
(R)-1-(4-Methoxyphenyl)-N-((R)-1-phenylethyl)propan-2-amine hydrochloride |
50505-66-3 | 95% | 100mg |
¥1360.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1817678-250mg |
(R)-1-(4-Methoxyphenyl)-N-((R)-1-phenylethyl)propan-2-amine hydrochloride |
50505-66-3 | 95% | 250mg |
¥2539.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1817678-1g |
(R)-1-(4-Methoxyphenyl)-N-((R)-1-phenylethyl)propan-2-amine hydrochloride |
50505-66-3 | 95% | 1g |
¥4838.00 | 2024-05-11 |
(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
Recent Advances in the Study of (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride (CAS: 50505-66-3)
The compound (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride (CAS: 50505-66-3) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique stereochemistry, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and therapeutic potential. The present research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific literature.
Recent studies have focused on the synthesis and optimization of (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride, with particular emphasis on its enantioselective preparation. Advances in asymmetric catalysis and chiral resolution techniques have enabled researchers to achieve higher yields and purities of the desired enantiomer. Notably, a 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic system that improved the enantiomeric excess (ee) of the target compound to over 99%, a significant milestone for its potential industrial-scale production.
Pharmacological investigations have revealed promising biological activities associated with this compound. In vitro studies demonstrate its ability to modulate specific neurotransmitter systems, particularly showing affinity for serotonin and dopamine receptors. These findings suggest potential applications in neurological disorders, though further in vivo studies are required to validate these observations. A recent preclinical study published in Neuropharmacology (2024) indicated that the compound exhibits blood-brain barrier permeability and favorable pharmacokinetic properties in animal models.
The structural features of (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride have also made it a valuable scaffold for medicinal chemistry optimization. Several research groups have reported derivative compounds with enhanced selectivity and reduced off-target effects. Computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets, facilitating rational drug design approaches.
From a safety perspective, recent toxicological assessments have established preliminary safety profiles for this compound. Acute toxicity studies in rodents indicate a relatively wide therapeutic window, though chronic exposure studies are still ongoing. The compound's stability under various physiological conditions has also been characterized, with particular attention to its degradation pathways and potential metabolites.
In conclusion, (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride represents a promising chemical entity with multiple potential applications in pharmaceutical development. While significant progress has been made in understanding its properties and biological activities, further research is needed to fully explore its therapeutic potential and establish comprehensive safety profiles. The compound continues to be an active area of investigation, with several research groups worldwide pursuing various aspects of its chemistry and biology.
50505-66-3 ((αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride) Related Products
- 168890-46-8(2-(4-Methoxyphenyl)azepane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)